4-(2,4,6-Triphenylpyridin-1-ium-1-yl)phenolate;hydrate
4-(2,4,6-Triphenylpyridin-1-ium-1-yl)phenolate;hydrate
Brand Name:
Vulcanchem
CAS No.:
123334-01-0
VCID:
VC0179508
InChI:
InChI=1S/C29H21NO.H2O/c31-27-18-16-26(17-19-27)30-28(23-12-6-2-7-13-23)20-25(22-10-4-1-5-11-22)21-29(30)24-14-8-3-9-15-24;/h1-21H;1H2
SMILES:
C1=CC=C(C=C1)C2=CC(=[N+](C(=C2)C3=CC=CC=C3)C4=CC=C(C=C4)[O-])C5=CC=CC=C5.O
Molecular Formula:
C29H23NO2
Molecular Weight:
417.5 g/mol
4-(2,4,6-Triphenylpyridin-1-ium-1-yl)phenolate;hydrate
CAS No.: 123334-01-0
Main Products
VCID: VC0179508
Molecular Formula: C29H23NO2
Molecular Weight: 417.5 g/mol
| CAS No. | 123334-01-0 |
|---|---|
| Product Name | 4-(2,4,6-Triphenylpyridin-1-ium-1-yl)phenolate;hydrate |
| Molecular Formula | C29H23NO2 |
| Molecular Weight | 417.5 g/mol |
| IUPAC Name | 4-(2,4,6-triphenylpyridin-1-ium-1-yl)phenolate;hydrate |
| Standard InChI | InChI=1S/C29H21NO.H2O/c31-27-18-16-26(17-19-27)30-28(23-12-6-2-7-13-23)20-25(22-10-4-1-5-11-22)21-29(30)24-14-8-3-9-15-24;/h1-21H;1H2 |
| Standard InChIKey | HQSBVGMHCCDFTK-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=CC(=[N+](C(=C2)C3=CC=CC=C3)C4=CC=C(C=C4)[O-])C5=CC=CC=C5.O |
| Canonical SMILES | C1=CC=C(C=C1)C2=CC(=[N+](C(=C2)C3=CC=CC=C3)C4=CC=C(C=C4)[O-])C5=CC=CC=C5.O |
| PubChem Compound | 16212101 |
| Last Modified | Nov 11 2021 |
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